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‘ Compound of Interest

Compound Name: 2-Nitro-5-(trifluoromethoxy)benzamide
CAS No.: 1373232-62-2
Cat. No.: B578324

Get Quote

Senior Application Scientist Note: Initial research indicates that while the title compound, 2-Nitro-5-
(trifluoromethoxy)benzamide, is a chemically plausible structure, there is a notable absence of specific
peer-reviewed literature, patents, or comprehensive analytical data directly pertaining to it. This guide,
therefore, will provide a foundational analysis based on the well-documented chemistry of its constituent
functional groups and closely related analogs. The principles and methodologies outlined herein are
designed to be directly applicable to the study of this molecule, should it be synthesized. We will draw on
established knowledge of similar nitroaromatic and benzamide compounds to build a predictive and
practical framework for its structural elucidation and characterization.

Introduction: Contextualizing a Novel Benzamide
Derivative

Benzamides are a cornerstone of medicinal chemistry and materials science, valued for their diverse
biological activities and versatile chemical properties. The introduction of a nitro group (-NO2) and a
trifluoromethoxy group (-OCF3) onto the benzamide scaffold is anticipated to significantly modulate its
electronic and steric profile. The nitro group is a strong electron-withdrawing group, which can influence the
reactivity of the aromatic ring and participate in hydrogen bonding. The trifluoromethoxy group, often
considered a "super-lipo" substituent, dramatically increases lipophilicity and can enhance metabolic
stability and cell membrane permeability, making it a highly desirable feature in drug design.
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This guide will provide a comprehensive theoretical and practical framework for the structural analysis of 2-
Nitro-5-(trifluoromethoxy)benzamide. We will explore its anticipated spectroscopic signatures, potential
synthetic pathways, and the analytical techniques essential for its unambiguous identification and
characterization.

Predicted Molecular Structure and Key Physicochemical
Properties

The proposed structure of 2-Nitro-5-(trifluoromethoxy)benzamide is presented below. A systematic
analysis of this structure allows for the prediction of several key physicochemical properties that will govern
its behavior in both chemical and biological systems.

Property Predicted Value/Characteristic  Rationale
Molecular Formula C8H5F3N204 Based on the constituent atoms.
Molecular Weight ~250.14 g/mol Sum of atomic weights.

The trifluoromethoxy group is a

strong contributor to lipophilicity.

Lipophilicity (LogP) Moderately High i ) )
The nitro and amide groups will
partially offset this.

) The amide group provides a

Hydrogen Bond Donors 1 (from the amide -NH2)

hydrogen bond donor.

] ] The oxygen atoms of the nitro,
4 (2 from nitro -NO2, 1 from amide
Hydrogen Bond Acceptors ) carbonyl, and ether groups can act
C=0, 1 from trifluoromethoxy -O-)
as hydrogen bond acceptors.

The high lipophilicity conferred by
- the trifluoromethoxy group is
Aqueous Solubility Low .
expected to result in poor water

solubility.

digraph "2 Nitro 5 trifluoromethoxy benzamide" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="Helvetica", fontsize=12, fontcolor="#202124"];
edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

// Atom nodes
Cl [label="C"1;
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C2 [label="C"];
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
N1 [label="N"];
01 [label="0"];
02 [label="0"];
C7 [label="C"];
03 [label="0"];
N2 [label="N"1;
H1[label="H"];
H2[label="H"];
04 [label="0"1;
C8 [label="C"];
F1 [label="F"];
F2 [label="F"];
F3 [label="F"];
H3[label="H"];
H4[label="H"];
H5[label="H"];

// Benzene ring

Cl -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;

// Substituents

Cl -- C7;
C2 -- NI1;
C5 -- 04;
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// Amide group

C7 -- 03;
C7 -- N2;
N2 -- HI1;
N2 -- H2;

// Nitro group
N1l -- 01;
N1 -- 02;

// Trifluoromethoxy group

04 -- C8;
C8 -- F1;
C8 -- F2;
C8 -- F3;

// Ring hydrogens

C3 -- H3;
C4 -- H4;
C6 -- H5;
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Caption: Proposed retrosynthetic analysis for 2-Nitro-5-(trifluoromethoxy)benzamide.
Experimental Protocol: Proposed Synthesis of 2-Nitro-5-(trifluoromethoxy)benzamide

» Nitration of a Precursor: A potential starting material, 2-chloro-5-(trifluoromethoxy)benzoic acid, would
undergo nitration. A common method involves the use of a nitrating mixture of concentrated nitric acid
and sulfuric acid at controlled low temperatures (e.g., 0-10 °C) to favor the desired regioselectivity. [1]2.
Purification of the Nitro-benzoic Acid: The crude 2-nitro-5-(trifluoromethoxy)benzoic acid would be
purified, likely through recrystallization from a suitable solvent system like ethanol/water.

« Activation of the Carboxylic Acid: The purified benzoic acid would then be converted to a more reactive
species for amidation. A standard procedure is the reaction with thionyl chloride or oxalyl chloride to form

the corresponding acyl chloride.

+ Amidation: The acyl chloride would be reacted with a source of ammonia, such as aqueous or gaseous

ammonia, to form the final benzamide product.
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« Final Purification: The crude 2-Nitro-5-(trifluoromethoxy)benzamide would be purified by techniques
such as recrystallization or column chromatography to yield the final product of high purity.

Spectroscopic and Analytical Characterization

A combination of spectroscopic and analytical techniques would be essential for the unambiguous
structural confirmation of 2-Nitro-5-(trifluoromethoxy)benzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

* 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the
amide protons. The aromatic region would likely display a complex splitting pattern due to the various
substituents. The amide protons may appear as a broad singlet.

e 13C NMR: The carbon NMR would provide information on the number and chemical environment of the
carbon atoms. The carbon attached to the trifluoromethoxy group and the carbonyl carbon of the amide
would be key diagnostic signals.

e 19F NMR: The fluorine NMR is a crucial tool for confirming the presence of the trifluoromethoxy group. A
single sharp resonance would be expected.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) would be used to determine the exact mass of the molecule,
which should correspond to the calculated molecular formula C8BH5F3N204. The fragmentation pattern
observed in the mass spectrum can also provide valuable structural information.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the

molecule.
Functional Group Expected Wavenumber (cm~?)
N-H stretch (amide) 3400-3200
C=0 stretch (amide) 1680-1630
N-O stretch (nitro) 1550-1500 and 1360-1290
C-O-C stretch (ether) 1250-1050
C-F stretch 1350-1150
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X-ray Crystallography

For a definitive three-dimensional structural elucidation, single-crystal X-ray diffraction would be the gold
standard. This technique would provide precise bond lengths, bond angles, and information about the
intermolecular interactions in the solid state. For example, studies on the related compound 2-chloro-3-
nitro-5-(trifluoromethyl)benzamide have revealed the formation of hydrogen-bonded dimers in the crystal
lattice. [2][3]

Potential Applications and Future Directions

While no specific applications for 2-Nitro-5-(trifluoromethoxy)benzamide have been reported, its
structural motifs suggest potential utility in several areas of research and development:

* Medicinal Chemistry: The combination of the benzamide core, a known pharmacophore, with the
lipophilic and metabolically stable trifluoromethoxy group could lead to novel drug candidates. The nitro
group can also be a key feature in certain therapeutic agents, for instance, as a precursor to an amino
group which can be further functionalized.

» Agrochemicals: Many commercial pesticides and herbicides contain nitroaromatic and fluorinated
moieties. The unique combination of functional groups in this molecule could impart interesting biological
activity in an agricultural context.

o Materials Science: Nitro-containing aromatic compounds can have interesting optical and electronic
properties, suggesting potential applications in the development of novel organic materials.

Future research on 2-Nitro-5-(trifluoromethoxy)benzamide would logically begin with its successful
synthesis and full characterization. Subsequently, screening for biological activity in various assays would
be a critical step in exploring its potential as a lead compound in drug discovery or agrochemical
development.

Conclusion

2-Nitro-5-(trifluoromethoxy)benzamide represents an intriguing yet currently unexplored molecule at the
intersection of established pharmacophores and modern fluorine chemistry. This guide has provided a
comprehensive theoretical framework for its structural analysis, from predictive physicochemical properties
and a plausible synthetic strategy to a detailed plan for its spectroscopic and analytical characterization.
The insights drawn from closely related and well-documented compounds provide a solid foundation for
researchers and scientists to approach the synthesis and study of this novel benzamide derivative. The
successful elucidation of its structure and properties will be the first step towards unlocking its potential in
the fields of medicine, agriculture, and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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